Cas no 123568-21-8 (Benzene, 1,4-dibromo-2-iodo-5-methyl-)
Benzene, 1,4-dibromo-2-iodo-5-methyl-, is a halogenated aromatic compound featuring bromine and iodine substituents at the 1,4- and 2-positions, respectively, along with a methyl group at the 5-position. This structure enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki and Sonogashira couplings, where its halogen diversity enables selective functionalization. The electron-withdrawing effects of the halogens and the steric influence of the methyl group contribute to controlled reactivity, making it valuable for constructing complex aromatic systems. Its well-defined substitution pattern ensures high regioselectivity in further derivatization, supporting applications in pharmaceuticals, agrochemicals, and materials science.
123568-21-8 structure
Product Name:Benzene, 1,4-dibromo-2-iodo-5-methyl-
CAS No:123568-21-8
MF:C7H5Br2I
MW:375.82707285881
MDL:MFCD24115737
CID:3697693
PubChem ID:14493511
Update Time:2025-05-27
Benzene, 1,4-dibromo-2-iodo-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-dibromo-2-iodo-5-methyl-
- 2,5-Dichloro-4-iodotoluene
- 1,4-Dibromo-2-iodo-5-methylbenzene
- CS-0161845
- D81015
- MFCD24115737
- SCHEMBL19570526
- BS-14787
- 123568-21-8
- AKOS020057523
-
- MDL: MFCD24115737
- Inchi: 1S/C7H5Br2I/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,1H3
- InChI Key: YPEFVHLYFXQLMX-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C)C=C1Br)Br
Computed Properties
- Exact Mass: 375.77822g/mol
- Monoisotopic Mass: 373.78027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 0Ų
Benzene, 1,4-dibromo-2-iodo-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RJ321-250mg |
Benzene, 1,4-dibromo-2-iodo-5-methyl- |
123568-21-8 | 98% | 250mg |
515CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RJ321-1g |
Benzene, 1,4-dibromo-2-iodo-5-methyl- |
123568-21-8 | 98% | 1g |
1182.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RJ321-50mg |
Benzene, 1,4-dibromo-2-iodo-5-methyl- |
123568-21-8 | 98% | 50mg |
136.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RJ321-200mg |
Benzene, 1,4-dibromo-2-iodo-5-methyl- |
123568-21-8 | 98% | 200mg |
338.0CNY | 2021-07-15 | |
| eNovation Chemicals LLC | Y1132916-5g |
1,4-dibromo-2-iodo-5-methylbenzene |
123568-21-8 | 95% | 5g |
$580 | 2024-07-23 | |
| Aaron | AR01KKRY-100mg |
1,4-Dibromo-2-iodo-5-methylbenzene |
123568-21-8 | 98% | 100mg |
$6.00 | 2025-02-12 | |
| Aaron | AR01KKRY-250mg |
1,4-Dibromo-2-iodo-5-methylbenzene |
123568-21-8 | 98% | 250mg |
$9.00 | 2025-02-12 | |
| Aaron | AR01KKRY-1g |
1,4-Dibromo-2-iodo-5-methylbenzene |
123568-21-8 | 98% | 1g |
$35.00 | 2025-02-12 | |
| Aaron | AR01KKRY-5g |
1,4-Dibromo-2-iodo-5-methylbenzene |
123568-21-8 | 97% | 5g |
$173.00 | 2023-12-16 | |
| 1PlusChem | 1P01KKJM-250mg |
1,4-Dibromo-2-iodo-5-methylbenzene |
123568-21-8 | 98% | 250mg |
$15.00 | 2023-12-25 |
Benzene, 1,4-dibromo-2-iodo-5-methyl- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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